Cas no 1803610-83-4 (2-(pyrrolidin-1-yl)phenylmethanamine hydrochloride)

2-(Pyrrolidin-1-yl)phenylmethanamine hydrochloride is a synthetic organic compound featuring a pyrrolidine-substituted phenylmethanamine core, stabilized as its hydrochloride salt for enhanced solubility and handling. This intermediate is valuable in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules due to its amine functionality and aromatic framework. The hydrochloride form ensures improved stability and compatibility in synthetic processes. Its structural motif is useful for constructing ligands or modulators targeting central nervous system (CNS) receptors or enzyme systems. The compound’s purity and well-defined chemical properties make it a reliable choice for precision applications in medicinal chemistry and drug discovery.

2-(pyrrolidin-1-yl)phenylmethanamine hydrochloride structure

1803610-83-4 structure

Product Name:2-(pyrrolidin-1-yl)phenylmethanamine hydrochloride

CAS No:1803610-83-4

MF:

MW:

MDL:MFCD28139598

CID:4618250

PubChem ID:91647783

Update Time:2025-05-22

2-(pyrrolidin-1-yl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(pyrrolidin-1-yl)phenylmethanamine hydrochloride
- MDL： MFCD28139598

2-(pyrrolidin-1-yl)phenylmethanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B526793-100mg	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4		100mg	$ 50.00	2022-06-07
TRC	B526793-500mg	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4		500mg	$ 185.00	2022-06-07
TRC	B526793-1g	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4		1g	$ 275.00	2022-06-07
Chemenu	CM446672-100mg	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4	95%+	100mg	$76	2023-03-26
Enamine	EN300-195138-1g	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4	95%	1g	$100.0	2023-09-17
Enamine	EN300-195138-5g	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4	95%	5g	$245.0	2023-09-17
Enamine	EN300-195138-10g	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4	95%	10g	$364.0	2023-09-17
Enamine	EN300-195138-0.05g	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4	95%	0.05g	$23.0	2023-09-17
Enamine	EN300-195138-0.1g	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4	95%	0.1g	$35.0	2023-09-17
Enamine	EN300-195138-0.25g	[2-(pyrrolidin-1-yl)phenyl]methanamine hydrochloride	1803610-83-4	95%	0.25g	$49.0	2023-09-17

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(pyrrolidin-1-yl)phenylmethanamine hydrochloride

Comprehensive Overview of 2-(Pyrrolidin-1-yl)phenylmethanamine Hydrochloride (CAS No. 1803610-83-4)

2-(Pyrrolidin-1-yl)phenylmethanamine hydrochloride (CAS No. 1803610-83-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrrolidine moiety and phenylmethanamine backbone, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for drug development and biochemical assays.

The 2-(Pyrrolidin-1-yl)phenylmethanamine hydrochloride structure features a pyrrolidine ring attached to a phenylmethanamine group, which is further stabilized by a hydrochloride salt. This configuration enhances its solubility and stability, making it suitable for various laboratory applications. The compound's CAS No. 1803610-83-4 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in drug discovery. 2-(Pyrrolidin-1-yl)phenylmethanamine hydrochloride is no exception, as it is often explored for its potential role in modulating neurotransmitter systems. This aligns with current trends in neuroscience and mental health research, where compounds with similar structures are investigated for their therapeutic effects.

Another area of interest is the compound's potential application in catalysis and material science. Its unique chemical properties allow it to act as a ligand or intermediate in synthetic pathways, contributing to advancements in green chemistry and sustainable manufacturing. Researchers are also examining its compatibility with biodegradable polymers, a hot topic in environmental science.

From an analytical perspective, 2-(Pyrrolidin-1-yl)phenylmethanamine hydrochloride is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are critical for reproducible results in both academic and industrial settings. The compound's CAS No. 1803610-83-4 serves as a unique identifier in these analyses.

Given the growing interest in personalized medicine, 2-(Pyrrolidin-1-yl)phenylmethanamine hydrochloride is also being studied for its potential role in targeted therapies. Its molecular structure allows for modifications that could enhance selectivity and reduce side effects, addressing a key challenge in modern pharmacology. This aligns with the increasing focus on precision medicine and patient-specific treatments.

In summary, 2-(Pyrrolidin-1-yl)phenylmethanamine hydrochloride (CAS No. 1803610-83-4) is a compound of significant scientific interest due to its versatile applications in drug development, catalysis, and material science. Its structural features, combined with its potential therapeutic benefits, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative chemical and biomedical studies.